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Compound of Interest |

Compound Name: 4-Hydroxyretinal
CAS No.: 18344-42-8
Cat. No.: B015971
- 7

Executive Summary & Core Directive

Objective: To provide a rigorous, self-validating technical guide on the spectroscopic
characterization of 4-hydroxyretinal isomers. This document serves researchers in
photobiology and drug development, focusing on the distinct spectral signatures arising from
the C4-hydroxyl substitution on the

-ionone ring.

Significance: 4-Hydroxyretinal is a rare visual chromophore, most notably identified as the A3
pigment in the bioluminescent firefly squid, Watasenia scintillans. Unlike the common Al
(retinal) or A2 (3,4-dehydroretinal) chromophores, the 4-hydroxy derivative introduces a chiral
center at position 4 and exhibits unique solvatochromic and protein-binding properties. Its
detection is critical in metabolic profiling of retinoid oxidation pathways (via CYP26 enzymes).

Structural & Synthetic Context

Before spectroscopic analysis, one must establish the structural identity. 4-Hydroxyretinal
exists in multiple isomeric forms, primarily all-trans and 11-cis. The introduction of the hydroxyl
group at C4 creates a chiral center, resulting in (4R) and (4S) enantiomers.

Synthesis & Preparation[1][2][3][4]

o Natural Source: Extraction from Watasenia scintillans retinas (requires dim red light,
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nm).
o Chemical Synthesis: Manganese dioxide (

) oxidation of retinal often yields 4-oxoretinal, which can be reduced stereoselectively. A more
precise route involves allylic oxidation using selenium dioxide (

) or specific enzymatic hydroxylation.

UV-Visible Absorption Spectroscopy

UV-Vis spectroscopy is the primary tool for quantitation and isomeric differentiation. The 4-
hydroxyl group is allylic but does not extend the

-conjugation length of the polyene chain significantly compared to retinal. However, it alters the
electronic environment of the ring.

Absorption Maxima ()

The absorption maximum of 4-hydroxyretinal is hypsochromically shifted (blue-shifted)
relative to retinal in both solution and protein-bound states.

Table 1: Comparative Absorption Maxima of Retinal Analogs
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Extinction
Chromophore Solvent/Matrix (nm) CRRIEEIT Notes
)
~40,000 M Slight blue shift
All-trans-4- )
) Ethanol 376 - 378 vs Retinal (381
hydroxyretinal cm
nm)
~25,000 M
11-cis-4- cis-peak at ~254
) Ethanol 372 - 375 i )
hydroxyretinal cm nm is prominent
A3 Visual ) ) Protein-bound
) Watasenia Opsin 470 N/A )
Pigment Schiff Base
Al Visual ] ) Reference
) Watasenia Opsin 484 N/A ]
Pigment (Retinal-based)

Solvatochromism & Environmental Sensitivity

4-Hydroxyretinal exhibits negative solvatochromism. In polar solvents (methanol, ethanol),
hydrogen bonding with the C4-hydroxyl and the terminal aldehyde stabilizes the ground state
more than the excited state, leading to a blue shift.

e Non-polar (Hexane):

nm (Fine structure often visible).

e Polar (Ethanol):

nm (Broad band, loss of fine structure).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive structural proof, specifically distinguishing the 4-hydroxy derivative
from 3-hydroxy or 4-oxo analogs.

Key Chemical Shifts (H & C)
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The substitution at C4 dramatically shifts the local carbon resonance and the attached proton.

Table 2: Diagnostic NMR Shifts (in CDCI

, 500 MHz)
Diagnostic
Position Atom (ppm) - Retinal (ppm) - 4-OH g
Retinal Feature
Major downfield
33.2(CH 65.0 - 70.0 (CH- )
C4 c shift due to
OH)
) oxygen
Methine proton
H4 H 1.4-1.6 (m) 4.00 - 4.10 (m) ]
adjacent to OH
Aldehyde proton
H15 H 10.1 (d) 10.1 (d)
(unchanged)
12.9 (trans) / Distinguishes 11-
C13-Me C ) Unchanged )
21.0 (cis) cis vs all-trans
Olefinic coupling
H11 H 7.15 (dd) Unchanged ] ]
confirms isomer

Stereochemical Determination

To determine the absolute configuration (4R vs 4S), one typically employs Mosher's method
(esterification with MTPA chloride) or Circular Dichroism (CD).

e CD Spectrum: The chiral center at C4 induces a Cotton effect in the UV region (300-400
nm), which is absent in achiral retinal.

Vibrational Spectroscopy (IR & Raman)
Vibrational modes confirm the functional groups and the integrity of the polyene chain.

e O-H Stretch: Broad band at 3400-3600 cm

(distinctive from retinal).
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e C=0 Stretch: Strong band at 1660-1670 cm

(conjugated aldehyde).

e C=C Polyene Stretch: 1570-1580 cm

(Ethylenic stretch).

e Fingerprint Region: The C-O stretch at C4 appears around 1050-1100 cm

Experimental Protocols
Protocol A: Spectroscopic Sample Preparation

Validation: This protocol minimizes photo-isomerization and oxidation, ensuring spectral fidelity.
e Environment: All steps must be performed under dim red light (

nm) or amber LED safelights.

 Solvent Prep: Use HPLC-grade Ethanol or Hexane. Dry over 3A molecular sieves to prevent
water interference in IR.

 Dissolution:
o Weigh ~1 mg of 4-hydroxyretinal isomer.
o Dissolve in 1 mL of solvent (Stock Concentration ~3.5 mM).
o Dilute 1:100 for UV-Vis (Target Absorbance 0.3 - 0.8 AU).
e Measurement:
o Scan range: 200 nm to 600 nm.
o Baseline correction: Use pure solvent blank.

o Self-Check: If
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shifts >5 nm or a peak appears at 290 nm (retinol/oxidation), discard sample.

Protocol B: Isomer Differentiation Workflow

Logic: Distinguishing 11-cis from all-trans requires combining UV-Vis ratios with NMR.

o UV-Vis Ratio Check: Calculate Ratio

o If
Likely all-trans.

o If
Likely cis isomer (cis-peak).

* NMR Verification:

o Focus on C13-Methyl region (1.8 - 2.2 ppm in
H, ~13 vs 21 ppm in
C).

o 11-cis C13-Me is downfield shifted due to steric compression.

Visualization of Pathways & Workflow[3]
Diagram 1: Isomerization & Equilibrium

This diagram illustrates the relationship between the isomers and the degradation pathways
relevant to spectroscopy.

) o 11-cis-4-Hydroxyretinal + Opsin (Lys296 Protonated Schiff Base
Photoisomerization (hv) (Amax ~375 nm) (Amax ~470 nm)

Thermal/Light

All-trans-4-Hydroxyretinal
(Amax ~378 nm)

4-Oxoretinal
(Degradation)
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Click to download full resolution via product page

Caption: Photoisomerization equilibrium and protein binding pathway of 4-hydroxyretinal.

Diagram 2: Experimental Characterization Workflow

A logical flow for identifying the specific isomer from an unknown sample.

Unknown Sample
(Dim Red Light)

UV-Vis Spectroscopy
(Ethanol)

Check Amax & cis-peak

Ambiguous

1H NMR (CDCI3)

Rl Focus: H4, C13-Me

Ratio > 0.5

Identify: All-trans Identify: 11-cis
(Low cis-peak, dMe ~2.0) (High cis-peak, dMe ~2.2)

Click to download full resolution via product page

Caption: Step-by-step decision tree for spectroscopic identification of 4-hydroxyretinal
isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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